Cas no 922558-81-4 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzamide)

• Product Name: N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzamide
• CAS No: 922558-81-4
• MF: C₂₃H₂₉N₃O
• MW: 363.49586558342
• CID: 5989419
• PubChem ID: 16802030
• Update Time: 2025-10-24

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzamide
• Benzamide, N-[2-(2,3-dihydro-1-methyl-1H-indol-5-yl)-2-(1-piperidinyl)ethyl]-
• N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-piperidin-1-ylethyl]benzamide
• F2291-0887
• 922558-81-4
• N-(2-(1-methylindolin-5-yl)-2-(piperidin-1-yl)ethyl)benzamide
• N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethyl]benzamide
• AKOS024636624

• Inchi： 1S/C23H29N3O/c1-25-15-12-20-16-19(10-11-21(20)25)22(26-13-6-3-7-14-26)17-24-23(27)18-8-4-2-5-9-18/h2,4-5,8-11,16,22H,3,6-7,12-15,17H2,1H3,(H,24,27)
• InChI Key： VMUWOXFTMDYDLX-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCCCC1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 363.231062557g/mol
• Monoisotopic Mass: 363.231062557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 596.8±50.0 °C(Predicted)
• pka: 14.43±0.46(Predicted)

Additional information on N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzamide

N-2-(1-Methyl-2,3-Dihydro-1H-Indol-5-Yl)-2-(Piperidin-1-Yl)Ethylbenzamide: A Comprehensive Overview

The compound with CAS No 922558-81-4, known as N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines an indole moiety with a piperidine group, making it a promising candidate for various applications.

N-Acyltransferase activity has been a focal point of recent studies involving this compound. Researchers have demonstrated that the molecule exhibits remarkable catalytic efficiency in facilitating the transfer of acyl groups in enzymatic reactions. This property has led to its exploration as a potential lead compound in the development of novel therapeutic agents targeting metabolic disorders and neurodegenerative diseases.

The synthesis of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(piperidin-1-yl)ethylbenzamide involves a multi-step process that includes the coupling of an indole derivative with a benzamide group. The reaction conditions are meticulously optimized to ensure high yields and purity, which are critical for its application in advanced research settings.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have revealed that the molecule possesses a high affinity for specific protein targets, particularly those involved in signal transduction pathways. This insight has paved the way for its potential use in drug design and development.

In addition to its enzymatic applications, N-Acyltransferase inhibitors derived from this compound have shown promise in combating bacterial infections. Studies have demonstrated that these inhibitors can effectively disrupt the lipid biosynthesis pathways of pathogens, offering a novel approach to antibiotic development.

The structural versatility of N-Acyltransferase substrates like this compound makes them ideal candidates for exploring diverse chemical reactions. For instance, their ability to participate in both nucleophilic and electrophilic substitutions has been leveraged to create new materials with tailored properties for use in electronics and optoelectronics.

Looking ahead, the integration of machine learning algorithms into the study of N-Acyltransferase activity is expected to further enhance our understanding of this compound's behavior. By analyzing vast datasets, researchers can predict optimal reaction conditions and identify novel applications for this versatile molecule.

In conclusion, N-Acyltransferase activity studies on N-Acyltransferase substrates such as CAS No 922558-814 have significantly advanced our knowledge of enzyme mechanisms and molecular interactions. As research continues to uncover new potentials for this compound, it is poised to play a pivotal role in shaping future innovations across multiple disciplines.